dUTPase Substrate Specificity: Matching dUTP, Outperforming IdUTP
In a systematic comparison of nucleotide substrates for trimeric dUTPases from Plasmodium falciparum (PfdUTPase) and human (hdUTPase) using isothermal titration calorimetry (ITC), FdUTP and dUTP were identified as the two most specific substrates for both enzymes. The specificity constants (kcat/Km) for all other nucleotides tested — including IdUTP (5-iodo-dUTP), dTTP, dCTP, dATP, dGTP, and UTP — were markedly lower, with IdUTP being the only exception showing intermediate specificity [1]. PfdUTPase was characterized as 'very efficient in using FdUTP as substrate,' indicating that the small 5-fluoro substituent is well tolerated in the dUTPase active site [1]. This establishes that FdUTP belongs to the top tier of dUTPase substrates alongside the natural substrate dUTP, while halogenated analogs with larger 5-substituents (e.g., IdUTP) are processed less efficiently.
| Evidence Dimension | dUTPase substrate specificity ranking (kcat/Km relative order) |
|---|---|
| Target Compound Data | FdUTP: top-tier substrate for both PfdUTPase and hdUTPase (ranked alongside dUTP as the most specific substrates) |
| Comparator Or Baseline | dUTP: top-tier substrate; IdUTP: intermediate specificity; dTTP, dCTP, dATP, dGTP, UTP: substantially lower specificity constants for both enzymes |
| Quantified Difference | Specificity constants (kcat/Km) for non-dUTP/FdUTP nucleotides were very similar across both enzymes and substantially lower than for dUTP/FdUTP, except IdUTP which showed intermediate values. Exact fold-differences require full-text access to the primary kinetic table. |
| Conditions | Isothermal titration calorimetry (ITC); recombinant trimeric PfdUTPase and hdUTPase; 25 mM MES, 5 mM NaCl, 25 mM MgCl2, 1 mM β-mercaptoethanol, pH 7.0, 25°C |
Why This Matters
For dUTPase inhibition or antimalarial selectivity studies, FdUTP — not IdUTP or other analogs — is the appropriate fluorinated substrate probe because its kinetic behavior most closely mirrors that of the natural substrate dUTP, ensuring physiologically relevant hydrolysis rates and product inhibition profiles.
- [1] Quesada-Soriano I, Casas-Solvas JM, Recio E, Ruiz-Pérez LM, Vargas-Berenguel A, González-Pacanowska D, García-Fuentes L. Kinetic properties and specificity of trimeric Plasmodium falciparum and human dUTPases. Biochimie. 2010;92(2):178-186. PMID: 19879316. doi:10.1016/j.biochi.2009.10.008. View Source
